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Compound of Interest

7-Hydroxy-8-methylchroman-4-
Compound Name:

one
CAS No.: 1273653-90-9
Cat. No.: B2526775

Get Quote

Executive Summary

7-Hydroxy-8-methylchroman-4-one (CAS: 1273653-90-9) is a privileged bicyclic scaffold in
medicinal chemistry.[1] Unlike its des-methyl analog, the presence of the methyl group at the
C8 position blocks the most reactive site ortho to the phenolic hydroxyl, directing electrophilic
substitutions exclusively to the C6 position. This regiocontrol is critical for the synthesis of
highly specific homoisoflavonoids, tocopherol (Vitamin E) analogs, and aldose reductase
inhibitors.[2]

This guide details the synthesis, functionalization, and downstream applications of this
intermediate, providing validated protocols for its conversion into bioactive therapeutic
candidates.[2]

Chemical Profile
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Property Specification

IUPAC Name 7-hydroxy-8-methyl-2,3-dihydrochromen-4-one
CAS Number 1273653-90-9

Molecular Formula C10H1003

Molecular Weight 178.19 g/mol

Appearance Off-white to pale yellow powder

Soluble in DMSO, DMF, Ethanol; sparingly

Solubilit
y soluble in water

C4-Ketone (electrophile), C7-Phenol

Key Functionalit
Y Y (nucleophile), C3-Methylene (acidic a-proton)

Synthesis & Preparation

Note: If purchasing commercially, ensure purity >97% by HPLC.[2] If synthesizing in-house, the
following protocol is the industry standard for high-yield production.

Protocol 1: Cyclization from 2-Methylresorcinol

The most robust route involves the Friedel-Crafts acylation of 2-methylresorcinol with 3-
chloropropionic acid, followed by base-mediated cyclization.

Reagents: 2-Methylresorcinol, 3-Chloropropionic acid, Trifluoromethanesulfonic acid (TfOH),
2M NaOH.

Step-by-Step Methodology:

o Acylation: In a round-bottom flask, dissolve 2-methylresorcinol (1.0 eq) and 3-chloropropionic
acid (1.05 eq) in TfOH (3.0 eq).

o Expert Insight: TfOH acts as both solvent and Lewis acid catalyst. Maintain temperature at
80°C for 1 hour. The 8-methyl group activates the ring, making this reaction faster than
with unsubstituted resorcinol.
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e Quenching: Cool the mixture to room temperature and pour slowly onto crushed ice. Extract
the intermediate (3-chloro-1-(2,4-dihydroxy-3-methylphenyl)propan-1-one) with ethyl acetate.

e Cyclization: Dissolve the crude intermediate in 2M NaOH (5.0 eq) and stir at room
temperature for 2 hours.

o Mechanism: This promotes an intramolecular
displacement of the chloride by the phenoxide oxygen.[2]

« |solation: Acidify with 1M HCI to pH 2. The product precipitates.[2] Filter, wash with cold
water, and recrystallize from ethanol/water (8:2).[2]

Yield Expectation: 75-85%.

Core Transformations & Applications

The utility of 7-hydroxy-8-methylchroman-4-one lies in its three distinct reactive centers.

A. Synthesis of Homoisoflavonoids (C3-
Functionalization)

Homoisoflavonoids are potent anti-angiogenic and anti-inflammatory agents.[2] The C3 position
is activated by the C4 carbonyl, allowing for Knoevenagel condensations.[2]

Protocol 2: Aldol Condensation with Aryl Aldehydes Target: Synthesis of 3-benzylidene-7-
hydroxy-8-methylchroman-4-ones (e.g., Polygonatum analogs).

e Setup: Mix 7-hydroxy-8-methylchroman-4-one (1.0 eq) and the target benzaldehyde (1.1
eq) in dry ethanol.

» Catalysis: Add piperidine (0.5 eq) or pyrrolidine (0.5 eq).
o Reflux: Heat to reflux (78°C) for 4—6 hours. Monitor by TLC (Hexane:EtOAc 7:3).[2]

e Workup: Cool to 0°C. The benzylidene derivative usually crystallizes out. Filter and wash
with cold ethanol.
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o Expert Insight: If the product does not precipitate, acidify slightly with acetic acid to
neutralize the base, then concentrate.[2]

B. Synthesis of Vitamin E Analogs (C4-Reduction)

To access the chroman core (dihydrobenzopyran) found in tocopherols, the C4 ketone must be
removed.[2]

Protocol 3: Clemmensen Reduction

Amalgam Preparation: Prepare Zinc amalgam (Zn(Hg)) by treating zinc dust with HgClz in
dilute HCI.[2]

Reaction: Suspend 7-hydroxy-8-methylchroman-4-one in 6M HCI| and add the Zn(Hg).

Reflux: Reflux vigorously for 6 hours. Add additional conc. HCI and Zn(Hg) every 2 hours to

maintain active hydrogen evolution.[2]

Result: Yields 7-hydroxy-8-methylchroman (a d-tocopherol analog precursor).[1]

Strategic Decision Map (Graphviz)[1]

The following diagram illustrates the divergent synthesis pathways available from this
intermediate.
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Caption: Divergent synthesis pathways from the 7-hydroxy-8-methylchroman-4-one scaffold.

Troubleshooting & Optimization

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b2526775/docs?utm_src=pdf-body-img#application-note-7-hydroxy-8-methylchroman-4-one-as-a-versatile-chemical-intermediate
https://www.benchchem.com/product/b2526775/docs?utm_src=pdf-body#application-note-7-hydroxy-8-methylchroman-4-one-as-a-versatile-chemical-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2526775?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Issue

Probable Cause

Corrective Action

Low Yield in Aldol

Condensation

Reversibility of reaction (retro-
aldol).

Use a Dean-Stark trap to
remove water, shifting

equilibrium to the product.

Regioselectivity Issues
(Alkylation)

Competition between C-

alkylation and O-alkylation.

Use a "hard" base like

in Acetone for exclusive O-
alkylation. Avoid strong bases
like NaH unless C-alkylation is
desired.

Incomplete Cyclization

Intermediate 3-

chloropropiophenone remains.

Increase the concentration of
NaOH or extend reaction time.
Ensure pH > 12 during

cyclization.

Product Coloration

Oxidation of the phenol.[2]

Perform reactions under

atmosphere. Add trace sodium

metabisulfite during workup.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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